Cas no 570391-18-3 (3-Chloro-5-(trifluoromethyl)phenol)

• Product Name: 3-Chloro-5-(trifluoromethyl)phenol
• CAS No: 570391-18-3
• MF: C₇H₄ClF₃O
• MW: 196.554271697998
• MDL: MFCD04115852
• CID: 92944
• PubChem ID: 3852718
• Update Time: 2025-08-01

3-Chloro-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(trifluoromethyl)phenol
• 3-Chloro-5-hydroxybenzotrifluoride
• Chloro-5-hydroxybenzotrifluoride
• Phenol, 3-chloro-5-(trifluoromethyl)-
• STL555373
• 3-(Trifluoromethyl)-5-chlorophenol
• DTXSID70397338
• A19916
• EN300-317219
• 3-chloro-5-(trifluoromethyl) phenol
• SCHEMBL6800526
• DS-12730
• 570391-18-3
• FT-0692118
• 3-Chloro-5-trifluoromethylphenol
• BCP16504
• BBL101577
• AM83073
• MFCD04115852
• AC-26145
• AKOS005259688
• 3-Chloro-5-(trifluoromethyl)phenol, AldrichCPR
• CL8485
• CS-W010584
• SY110112
• 3-Chloro-5-(trifluoromethyl)phenol, 5-Chloro-alpha,alpha,alpha-trifluoro-m-cresol

• MDL： MFCD04115852
• Inchi： 1S/C7H4ClF3O/c8-5-1-4(7(9,10)11)2-6(12)3-5/h1-3,12H
• InChI Key： BPJWMOPEHPOKFT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 195.99000
• Monoisotopic Mass: 195.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.474±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 204.8±35.0 ºC (760 Torr),
• Flash Point: 77.6±25.9 ºC,
• Refractive Index: 1.4850
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 20.23000
• LogP: 3.06440

3-Chloro-5-(trifluoromethyl)phenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Chloro-5-(trifluoromethyl)phenol

Professional Introduction to 3-Chloro-5-(trifluoromethyl)phenol (CAS No. 570391-18-3)

3-Chloro-5-(trifluoromethyl)phenol, with the chemical formula C₇H₃ClF₃O, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 570391-18-3, exhibits unique structural and electronic properties due to the presence of both chlorine and trifluoromethyl substituents on a benzene ring. These substituents contribute to its reactivity and make it a valuable intermediate in the synthesis of various biologically active molecules.

The 3-Chloro-5-(trifluoromethyl)phenol molecule possesses a high degree of lipophilicity, which is a critical factor in determining its bioavailability and pharmacokinetic behavior. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity to biological targets. This feature has made it a popular choice for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for their potential applications in medicine. The CAS No. 570391-18-3 compound has been extensively studied for its role in synthesizing kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The chlorine atom in the molecule serves as a handle for further functionalization, allowing researchers to attach various pharmacophores and optimize drug-like properties.

One of the most compelling aspects of 3-Chloro-5-(trifluoromethyl)phenol is its versatility in synthetic chemistry. It can undergo a variety of reactions, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed transformations, making it a versatile building block for complex molecular architectures. These synthetic capabilities have enabled the preparation of numerous derivatives with tailored biological activities.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in the synthesis of antiviral and antibacterial agents. The trifluoromethyl group's electron-withdrawing nature can significantly influence the electronic properties of adjacent functional groups, thereby modulating the reactivity and selectivity of potential drug candidates. This has led to several innovative approaches in drug discovery, where CAS No. 570391-18-3 plays a pivotal role.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-Chloro-5-(trifluoromethyl)phenol interacts with biological targets. Molecular modeling studies have revealed that this compound can bind to enzymes and receptors with high affinity, suggesting its potential as a lead compound for drug development. These insights have guided researchers in designing more effective derivatives with improved pharmacological profiles.

In addition to its pharmaceutical applications, 3-Chloro-5-(trifluoromethyl)phenol has found utility in agrochemical research. Its structural features make it an excellent precursor for synthesizing herbicides and fungicides that exhibit enhanced efficacy and environmental stability. The growing demand for sustainable agricultural practices has spurred interest in developing fluorinated compounds that meet these criteria while maintaining high performance.

The synthesis of CAS No. 570391-18-3 typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce this compound on an industrial scale. Advances in catalytic systems and green chemistry principles have also contributed to reducing the environmental impact of its synthesis.

The future prospects for 3-Chloro-5-(trifluoromethyl)phenol are promising, with ongoing research exploring new applications and derivatives. The integration of machine learning and artificial intelligence into drug discovery pipelines has accelerated the identification of novel molecular structures derived from this compound. These technologies are expected to uncover additional therapeutic opportunities that were previously inaccessible.

In conclusion, 3-Chloro-5-(trifluoromethyl)phenol (CAS No. 570391-18-3) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and synthetic versatility make it an indispensable tool for researchers seeking to develop innovative solutions for global health challenges. As scientific understanding continues to evolve, this compound is poised to play an even greater role in shaping the future of medicinal chemistry.